2,4-difluoro-N-(2-(4-((2-methoxyethyl)amino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide

• IUPAC Name: 2,4-difluoro-N-[2-[4-(2-methoxyethylamino)-6-methylsulfanylpyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C18H20F2N6O2S/c1-28-8-6-21-15-13-10-23-26(16(13)25-18(24-15)29-2)7-5-22-17(27)12-4-3-11(19)9-14(12)20/h3-4,9-10H,5-8H2,1-2H3,(H,22,27)(H,21,24,25)
• InChI Key: QDQRDEZBUOHBCS-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C18H20F2N6O2S
• Molecular Weight: 422.5 g/mol

Description

2,4-difluoro-N-(2-(4-((2-methoxyethyl)amino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C18H20F2N6O2S and its molecular weight is 422.45. The purity is usually 95%.
BenchChem offers high-quality 2,4-difluoro-N-(2-(4-((2-methoxyethyl)amino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-difluoro-N-(2-(4-((2-methoxyethyl)amino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The compound of interest belongs to a class of chemicals that have been synthesized for potential use in imaging and treatment of diseases. For instance, a study by Wang et al. (2013) details the synthesis of a related compound for potential PET imaging in cancers, highlighting the intricate steps involved in producing such complex molecules with high specificity and activity (Wang et al., 2013). This underscores the compound's relevance in research aimed at developing diagnostic tools or treatments targeting specific cancer types.

Biological Activities

Research into similar compounds has demonstrated their potential in addressing significant health challenges, such as infectious diseases and inflammation. For example, compounds with structural similarities have been studied for their antiviral activities, particularly against influenza A virus (subtype H5N1), suggesting their potential utility in combating viral pathogens (Hebishy et al., 2020). Another study focused on the synthesis of novel derivatives with anti-inflammatory and analgesic properties, providing insights into their mechanisms of action and potential therapeutic benefits (Abu‐Hashem et al., 2020).

Antimicrobial and Anticancer Properties

The exploration of compounds within this chemical class for antimicrobial and anticancer properties is a significant area of research. Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines and tested their cytotoxicity against cancer cell lines, revealing their potential as anticancer agents (Rahmouni et al., 2016). Similarly, new derivatives have been evaluated for their antimicrobial activity, indicating the broad spectrum of biological activities that compounds in this category may possess (Badne et al., 2011).